Cas no 1361544-85-5 (3-Chloro-5-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361544-85-5
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4966144
• Update Time: 2025-10-28

3-Chloro-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-7-2-9(11(15)10(14)3-7)6-1-8(13)5-16-4-6/h1-5H
• InChI Key： SFSWQKUCCWMLQG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 292.914660 g/mol
• Monoisotopic Mass: 290.917610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.0
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine

3-Chloro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361544-85-5): A Comprehensive Overview

3-Chloro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361544-85-5) is a specialized chlorinated pyridine derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure featuring multiple chlorine substituents, plays a crucial role in various applications, from agrochemicals to material science. Its distinct properties make it a subject of interest for researchers and industry professionals alike.

The chemical structure of 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine includes a pyridine ring substituted with chlorine at the 3-position and a 2,3,5-trichlorophenyl group at the 5-position. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of multiple chlorine atoms enhances its lipophilicity, which is a critical factor in its applications, particularly in the development of bioactive molecules.

One of the most prominent applications of 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine is in the agrochemical sector. The compound serves as a key intermediate in the synthesis of pesticides and herbicides. Its ability to act as a building block for more complex molecules allows for the creation of compounds with targeted activity against pests and weeds. This aligns with the growing demand for sustainable and efficient agricultural solutions, a topic that has gained traction in recent years due to global food security concerns.

In the pharmaceutical industry, 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine is explored for its potential in drug discovery. The pyridine moiety is a common pharmacophore found in many FDA-approved drugs, and the addition of chlorine substituents can modulate the compound's bioavailability and metabolic stability. Researchers are investigating its utility in the development of new therapeutic agents, particularly in areas such as antimicrobial and anti-inflammatory drugs.

The compound's relevance extends to material science, where its unique electronic properties are harnessed for the development of advanced materials. For instance, chlorinated pyridines are often used in the synthesis of organic semiconductors and liquid crystals. The 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine structure, with its electron-withdrawing chlorine atoms, can influence the electronic characteristics of these materials, making them suitable for applications in optoelectronics and display technologies.

From a synthetic chemistry perspective, 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine offers versatility. It can undergo various reactions, including nucleophilic substitutions and cross-coupling reactions, to yield a wide range of derivatives. This flexibility makes it a valuable tool for chemists working on the design of novel compounds with tailored properties. The compound's stability under different reaction conditions further enhances its utility in multi-step synthetic routes.

Environmental and safety considerations are paramount when working with chlorinated compounds. While 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine is not classified as a hazardous substance under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers and manufacturers adhere to stringent guidelines to ensure safe usage, particularly in industrial settings where large quantities may be involved.

The market for 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine is influenced by trends in the agrochemical and pharmaceutical industries. As the demand for innovative crop protection solutions and new drugs continues to rise, the compound's role as an intermediate is expected to grow. Additionally, advancements in synthetic methodologies and green chemistry are likely to impact its production processes, making them more efficient and environmentally friendly.

In conclusion, 3-Chloro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361544-85-5) is a multifaceted compound with significant applications across various industries. Its unique chemical properties, combined with its versatility as a synthetic intermediate, make it a valuable asset in research and development. As industries continue to evolve and prioritize sustainability, the compound's relevance is poised to expand, offering new opportunities for innovation and growth.